Cas no 2137595-05-0 (Sodium 4-bromo-2-cyanobenzene-1-sulfinate)

Sodium 4-bromo-2-cyanobenzene-1-sulfinate is a specialized sulfinate salt used as a key intermediate in organic synthesis, particularly in cross-coupling reactions and sulfonylation processes. The compound features a bromo substituent and a cyano group on the benzene ring, enhancing its reactivity in nucleophilic and electrophilic transformations. Its sulfinate moiety serves as a versatile precursor for generating sulfones or sulfonamides under mild conditions. The product is valued for its stability, high purity, and compatibility with various reaction conditions, making it suitable for pharmaceutical and agrochemical applications. Proper handling under inert conditions is recommended to preserve its reactivity.
Sodium 4-bromo-2-cyanobenzene-1-sulfinate structure
2137595-05-0 structure
Product name:Sodium 4-bromo-2-cyanobenzene-1-sulfinate
CAS No:2137595-05-0
MF:C7H3BrNNaO2S
MW:268.062990427017
CID:6075567
PubChem ID:165957496

Sodium 4-bromo-2-cyanobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

    • 2137595-05-0
    • EN300-723306
    • sodium 4-bromo-2-cyanobenzene-1-sulfinate
    • Sodium 4-bromo-2-cyanobenzene-1-sulfinate
    • Inchi: 1S/C7H4BrNO2S.Na/c8-6-1-2-7(12(10)11)5(3-6)4-9;/h1-3H,(H,10,11);/q;+1/p-1
    • InChI Key: NQZJWFDTYBCPEF-UHFFFAOYSA-M
    • SMILES: BrC1C=CC(=C(C#N)C=1)S(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 266.89656g/mol
  • Monoisotopic Mass: 266.89656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1Ų

Sodium 4-bromo-2-cyanobenzene-1-sulfinate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-723306-1.0g
sodium 4-bromo-2-cyanobenzene-1-sulfinate
2137595-05-0 95.0%
1.0g
$884.0 2025-03-12
Enamine
EN300-723306-2.5g
sodium 4-bromo-2-cyanobenzene-1-sulfinate
2137595-05-0 95.0%
2.5g
$1735.0 2025-03-12
Enamine
EN300-723306-0.05g
sodium 4-bromo-2-cyanobenzene-1-sulfinate
2137595-05-0 95.0%
0.05g
$744.0 2025-03-12
Enamine
EN300-723306-10.0g
sodium 4-bromo-2-cyanobenzene-1-sulfinate
2137595-05-0 95.0%
10.0g
$3807.0 2025-03-12
Enamine
EN300-723306-0.1g
sodium 4-bromo-2-cyanobenzene-1-sulfinate
2137595-05-0 95.0%
0.1g
$779.0 2025-03-12
Enamine
EN300-723306-0.5g
sodium 4-bromo-2-cyanobenzene-1-sulfinate
2137595-05-0 95.0%
0.5g
$849.0 2025-03-12
Enamine
EN300-723306-5.0g
sodium 4-bromo-2-cyanobenzene-1-sulfinate
2137595-05-0 95.0%
5.0g
$2566.0 2025-03-12
Enamine
EN300-723306-0.25g
sodium 4-bromo-2-cyanobenzene-1-sulfinate
2137595-05-0 95.0%
0.25g
$814.0 2025-03-12

Additional information on Sodium 4-bromo-2-cyanobenzene-1-sulfinate

Sodium 4-bromo-2-cyanobenzene-1-sulfinate (CAS No. 2137595-05-0): An Overview

Sodium 4-bromo-2-cyanobenzene-1-sulfinate (CAS No. 2137595-05-0) is a specialized compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a bromine atom, a cyano group, and a sulfinate group, making it a versatile reagent for various chemical transformations.

The chemical formula of Sodium 4-bromo-2-cyanobenzene-1-sulfinate is C8H4BrN2NaO2S. Its molecular weight is approximately 263.08 g/mol. The compound is typically supplied as a white to off-white solid and is soluble in water and polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In the context of organic synthesis, Sodium 4-bromo-2-cyanobenzene-1-sulfinate serves as an important building block for the synthesis of complex molecules. The presence of the bromine atom allows for various substitution reactions, while the cyano group can be converted into other functional groups such as carboxylic acids or amines through established synthetic routes. The sulfinate group provides additional reactivity and can participate in nucleophilic substitution reactions, making this compound a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.

Recent research has highlighted the potential of Sodium 4-bromo-2-cyanobenzene-1-sulfinate in the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2023 explored the use of this compound as a precursor for the synthesis of novel antitumor agents. The researchers found that derivatives of Sodium 4-bromo-2-cyanobenzene-1-sulfinate exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. This finding underscores the importance of this compound in drug discovery and development.

Beyond its applications in pharmaceutical research, Sodium 4-bromo-2-cyanobenzene-1-sulfinate has also been investigated for its potential use in materials science. A study published in Advanced Materials in 2023 reported the synthesis of novel organic-inorganic hybrid materials using this compound as a key component. The resulting materials exhibited unique optical and electronic properties, making them promising candidates for applications in optoelectronics and photovoltaics.

The stability and handling of Sodium 4-bromo-2-cyanobenzene-1-sulfinate are important considerations for its practical use. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle this compound under inert conditions to prevent degradation or unwanted side reactions.

In conclusion, Sodium 4-bromo-2-cyanobenzene-1-sulfinate (CAS No. 2137595-05-0) is a versatile and valuable compound with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an essential reagent for researchers working on the development of new molecules and materials with potential therapeutic or technological significance.

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